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Compound of Interest

Compound Name: (Benzhydryloxy)acetic acid

CAS No.: 21409-25-6

Cat. No.: B1208167

Get Quote

Executive Summary
(Benzhydryloxy)acetic acid (CAS 5929-07-7), also known as diphenylmethoxyacetic acid, is

a critical intermediate in the synthesis of pharmaceutical agents (e.g., Modafinil derivatives)

and a primary metabolite of antihistamines such as Diphenhydramine. Its structure features a

lipophilic benzhydryl (diphenylmethyl) ether tail and a hydrophilic carboxylic acid head, creating

a distinct amphiphilic profile that dictates its solubility behavior.

This guide provides researchers with validated solubility data, solvent selection criteria for

purification, and experimental protocols for recrystallization. The data is synthesized from

pharmaceutical patents, metabolic studies, and physicochemical predictions.

Physicochemical Profile
Understanding the molecular properties is the first step to mastering solubility. The compound

behaves as a lipophilic weak acid.
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Property Value Notes

CAS Registry Number 5929-07-7 Alternate ID: 21409-25-6

IUPAC Name
2-(Diphenylmethoxy)acetic

acid

Molecular Formula C₁₅H₁₄O₃

Molecular Weight 242.27 g/mol

Melting Point 99–100 °C Solid crystalline powder [1, 3]

pKa (Acidic) 3.30 ± 0.10

Stronger acid than acetic acid

(pKa 4.76) due to the ether

oxygen's inductive effect [3]

LogP (Lipophilicity) 3.3 – 3.6

Highly lipophilic; partitions

strongly into organic phases

[2, 3]

Physical State White to off-white solid

Structural Implications for Solubility[1]
Benzhydryl Group: The two phenyl rings provide high lipophilicity, making the compound

soluble in non-polar and moderately polar organic solvents (chloroform, ethyl acetate).

Carboxylic Acid Group: Provides a handle for pH-dependent solubility. At pH > 5 (above

pKa), it ionizes to the carboxylate, becoming water-soluble. At pH < 3, it remains protonated

and water-insoluble.

Solubility Data & Solvent Selection
The following table categorizes solvents based on their ability to dissolve

(Benzhydryloxy)acetic acid at room temperature (25°C).
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Solvent Class Solvent Solubility Rating Application

Polar Aprotic DMSO
Very High (>100

mg/mL)

Stock solutions for

bioassays; NMR

analysis.

DMF Very High
Synthesis reaction

medium.[1]

Polar Protic Methanol High

Chromatography

mobile phase;

dissolution for

transfer.

Ethanol High

Recrystallization

(when mixed with

water).

Esters Ethyl Acetate High

Primary extraction

solvent;

Recrystallization

solvent.

Chlorinated Chloroform / DCM High

Extraction from

acidified aqueous

layers.

Ethers Diethyl Ether Moderate/High
Liquid-liquid

extraction.

Non-Polar Hexane / Heptane Low / Insoluble

Anti-solvent for

precipitation/recrystalli

zation.

Aqueous Water (pH < 3) Insoluble Precipitation medium.

Water (pH > 7) Soluble (as Salt)

Aqueous workup

(removal of

impurities).

Solubility Decision Tree
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The following diagram illustrates the logical flow for selecting a solvent based on the

experimental goal (Extraction vs. Recrystallization).

Goal

Extraction from
Reaction Mixture

Purification
(Recrystallization)

Analysis
(HPLC/NMR)

Acidify Aqueous Layer
(pH < 2)

System A:
Ethyl Acetate / Hexane

System B:
Ethanol / Water

Dissolve in
DMSO or Methanol

Extract with
Ethyl Acetate or DCM

Click to download full resolution via product page

Caption: Solvent selection logic based on the physicochemical state of (Benzhydryloxy)acetic
acid.

Experimental Protocols
Protocol A: Saturation Shake-Flask Method (Solubility
Determination)
Use this standard protocol to determine the exact solubility limit in a specific solvent for your

application.

Preparation: Place an excess amount of solid (Benzhydryloxy)acetic acid (~50 mg) into a

glass vial.

Solvent Addition: Add 1.0 mL of the target solvent (e.g., Methanol).

Equilibration: Cap the vial and shake at 25°C for 24 hours using an orbital shaker or

magnetic stir bar.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1208167/docs?utm_src=pdf-body-img#technical-guide-solubility-purification-of-benzhydryloxy-acetic-acid
https://www.benchchem.com/product/b1208167/docs?utm_src=pdf-body#technical-guide-solubility-purification-of-benzhydryloxy-acetic-acid
https://www.benchchem.com/product/b1208167/docs?utm_src=pdf-body#technical-guide-solubility-purification-of-benzhydryloxy-acetic-acid
https://www.benchchem.com/product/b1208167/docs?utm_src=pdf-body#technical-guide-solubility-purification-of-benzhydryloxy-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: If the solid dissolves completely, add more solid until a precipitate remains

visible (saturation).

Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter to remove undissolved

solids.

Quantification: Analyze the filtrate using HPLC-UV (254 nm) against a standard curve to

calculate concentration (mg/mL).

Protocol B: Purification via Recrystallization
Recrystallization is the most effective method to reach >98% purity, removing unreacted

benzhydrol or chloroacetic acid.

Recommended Solvent System: Ethyl Acetate (Solvent) / Hexane (Anti-solvent)

Dissolution:

Place the crude crude (Benzhydryloxy)acetic acid in an Erlenmeyer flask.

Add the minimum amount of hot Ethyl Acetate (approx. 60-70°C) required to just dissolve

the solid. Swirl constantly.

Hot Filtration (Optional):

If insoluble particles (dust, salts) remain, filter the hot solution rapidly through a pre-

warmed funnel.

Crystallization:

Remove from heat.[2] Slowly add Hexane dropwise to the hot solution until a faint,

persistent cloudiness appears.

Add a few drops of hot Ethyl Acetate to clear the cloudiness.

Allow the flask to cool slowly to room temperature undisturbed.

Harvesting:
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Cool the flask in an ice bath (0-4°C) for 30 minutes to maximize yield.

Filter the white crystals using vacuum filtration (Buchner funnel).

Wash the crystals with cold Hexane.

Drying:

Dry the crystals in a vacuum oven at 40°C for 4 hours.

Target Melting Point: 99–100 °C.

Synthesis & Purification Workflow
The following diagram visualizes the typical generation of this compound and where solubility

principles apply during workup.
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Caption: Synthesis and purification workflow leveraging pH-dependent solubility switches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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